Cas no 918331-96-1 (1H-Isoindol-1-one, 5-(5-amino-2-methylphenyl)-2,3-dihydro-2-phenyl-)

• Product name: 1H-Isoindol-1-one, 5-(5-amino-2-methylphenyl)-2,3-dihydro-2-phenyl-
• CAS No: 918331-96-1
• MF: C₂₁H₁₈N₂O
• MW: 314.38042
• CID: 777630
• PubChem ID: 69066481

1H-Isoindol-1-one, 5-(5-amino-2-methylphenyl)-2,3-dihydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 5-(5-amino-2-methylphenyl)-2,3-dihydro-2-phenyl-
• 5-(5-amino-2-methylphenyl)-2-phenyl-3H-isoindol-1-one
• 5-(5-Amino-2-methylphenyl)-2-phenyl-2,3-dihydro-1H-isoindol-1-one
• 918331-96-1
• DTXSID60739682
• 5-(5-Amino-2-methylphenyl)-2-phenyl-2,3-dihydroisoindol-1-one
• GYNKLTDUEKMNQI-UHFFFAOYSA-N
• SCHEMBL4496285

• Inchi： InChI=1S/C21H18N2O/c1-14-7-9-17(22)12-20(14)15-8-10-19-16(11-15)13-23(21(19)24)18-5-3-2-4-6-18/h2-12H,13,22H2,1H3
• InChI Key： GYNKLTDUEKMNQI-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)N)C2=CC3=C(C=C2)C(=O)N(C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 314.141913202g/mol
• Monoisotopic Mass: 314.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.3Ų